Cas no 497153-76-1 (L-Aspartic acid, L-threonylglycyl-L-alanylglycyl-)

L-Aspartic acid, L-threonylglycyl-L-alanylglycyl- structure
497153-76-1 structure
Product Name:L-Aspartic acid, L-threonylglycyl-L-alanylglycyl-
CAS No:497153-76-1
MF:C15H25N5O9
MW:419.387103796005
CID:1531112
Update Time:2024-08-24

L-Aspartic acid, L-threonylglycyl-L-alanylglycyl- Chemical and Physical Properties

Names and Identifiers

    • L-Aspartic acid, L-threonylglycyl-L-alanylglycyl-
    • L-Aspartic acid, L-threonylglycyl-L-alanylglycyl- (9CI)
    • Inchi: 1S/C15H25N5O9/c1-6(19-9(22)4-18-14(27)12(16)7(2)21)13(26)17-5-10(23)20-8(15(28)29)3-11(24)25/h6-8,12,21H,3-5,16H2,1-2H3,(H,17,26)(H,18,27)(H,19,22)(H,20,23)(H,24,25)(H,28,29)/t6-,7+,8-,12-/m0/s1
    • InChI Key: YGQLWPIAZUSAAM-MEUQOTJWSA-N
    • SMILES: C(O)(=O)[C@H](CC(O)=O)NC(=O)CNC(=O)[C@H](C)NC(=O)CNC(=O)[C@H]([C@H](O)C)N

Computed Properties

  • Exact Mass: 419.16535

Experimental Properties

  • Density: 1.437±0.06 g/cm3(Predicted)
  • Boiling Point: 961.4±65.0 °C(Predicted)
  • PSA: 237.25
  • pka: 2.88±0.10(Predicted)
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